Cas no 338418-49-8 (Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate)

Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate structure
338418-49-8 structure
Product Name:Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
CAS No:338418-49-8
MF:C12H15N3O2S2
MW:297.396399736404
CID:5701670
PubChem ID:4441410
Update Time:2023-10-14

Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(dimethylaminomethylideneamino)-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
    • ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
    • AKOS005091542
    • 338418-49-8
    • Oprea1_018376
    • ethyl 4-{[(dimethylamino)methylene]amino}-3-methylthieno[2,3-c]isothiazole-5-carboxylate
    • ethyl4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
    • 4F-013
    • ETHYL 4-([(DIMETHYLAMINO)METHYLENE]AMINO)-3-METHYLTHIENO[2,3-C]ISOTHIAZOLE-5-CARBOXYLATE
    • Thieno[2,3-c]isothiazole-5-carboxylic acid, 4-[[(dimethylamino)methylene]amino]-3-methyl-, ethyl ester
    • Ethyl 4-[(E)-[(dimethylamino)methylidene]amino]-3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
    • Inchi: 1S/C12H15N3O2S2/c1-5-17-12(16)10-9(13-6-15(3)4)8-7(2)19-14-11(8)18-10/h6H,5H2,1-4H3
    • InChI Key: UJKFDOSFIWKXEJ-UHFFFAOYSA-N
    • SMILES: S1C(C)=C2C(N=CN(C)C)=C(C(OCC)=O)SC2=N1

Computed Properties

  • Exact Mass: 297.06056908g/mol
  • Monoisotopic Mass: 297.06056908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 442.9±55.0 °C(Predicted)
  • pka: 5.33±0.30(Predicted)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.